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Compound of Interest

Compound Name: Celad

Cat. No.: B1223045

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of CE-LAD
(also known as CHLORETH-LAD), a potent lysergamide and a nitrogen mustard analogue.
Due to its chemical nature, CE-LAD is presumed to be highly toxic and cytotoxic, necessitating
stringent safety protocols. The following guidelines are designed to ensure the safety of all
personnel and the integrity of the research environment.

Personal Protective Equipment (PPE)

Given the cytotoxic nature of the nitrogen mustard group, all work with CE-LAD requires a
comprehensive PPE strategy to prevent exposure through inhalation, dermal contact, or
ingestion. Workers should be trained in the proper use and disposal of all PPE.

Table 1: Personal Protective Equipment for Handling CE-LAD
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Protection Type

Required PPE

Specifications and Use
Cases

Hand Protection

Double Gloving: - Inner Pair
(e.g., nitrile) - Outer Pair (e.qg.,
nitrile, neoprene, or butyl
rubber)

Use gloves specifically tested
for resistance to cytotoxic
drugs and chemotherapy
agents. The outer glove should
be changed immediately upon
suspected contamination. The
inner glove provides additional
protection during outer glove
removal.[1][2][3]

Body Protection

- Disposable, fluid-resistant
gown with long sleeves and
tight-fitting cuffs. - Chemically

resistant apron over the gown.

Gowns should be worn to
protect clothing and skin from
splashes. An apron provides
an additional layer of
protection, especially when
handling larger quantities or
during tasks with a high risk of
spills.[2][4]

Eye and Face Protection

- Safety goggles with side
shields. - Full-face shield worn

over safety goggles.

Goggles protect against
splashes and aerosols. A full-
face shield is mandatory to
protect the entire face from
potential splashes, especially
when working outside of a

containment system.[1]

Respiratory Protection

- A NIOSH-approved respirator
(e.g., N95 or higher) is
required for handling solids. -
For solutions or when
generating aerosols, a
powered air-purifying respirator
(PAPR) is recommended.

Respiratory protection is
critical to prevent inhalation of
potent airborne particles. A
PAPR offers a higher level of
protection and is
recommended for higher-risk

procedures.[4][5]
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Shoe covers protect against
contamination of footwear and
prevent the spread of

N ) - Disposable shoe covers. - contaminants outside the work

Additional Protection )
Head cover or cap. area. A head cover contains

hair and prevents it from
becoming a source of

contamination.[1]

Experimental Protocols: Handling and Disposal

Strict adherence to the following protocols is mandatory to minimize the risk of exposure and
environmental contamination.

2.1. General Handling Procedures

e Controlled Access: All work with CE-LAD must be conducted in a designated and clearly
marked area with restricted access.

o Containment: Whenever possible, handle CE-LAD within a certified chemical fume hood,
biological safety cabinet (Class II, Type B2), or a glove box/isolator to contain any aerosols
or dust.[6]

» Weighing: Weighing of solid CE-LAD should be performed in a ventilated balance enclosure
or a glove box to prevent dissemination of potent powder.

o Solution Preparation: When preparing solutions, add the solvent to the solid CE-LAD slowly
to minimize aerosol generation.

o Transport: When transporting CE-LAD, use sealed, shatter-proof secondary containers.

» Hand Washing: Always wash hands thoroughly with soap and water after removing gloves
and before leaving the work area.[7]

2.2. Decontamination and Spill Response
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Immediate decontamination is critical in the event of a spill to mitigate the vesicant (blistering)

effects of the nitrogen mustard component.[8]

Alerting Personnel: Immediately alert others in the vicinity of the spill.

Evacuation: Evacuate the immediate area if the spill is large or if there is a risk of airborne
exposure.

PPE: Don the appropriate PPE as outlined in Table 1 before attempting to clean the spill.

Containment: For liquid spills, cover with an absorbent material from a chemical spill kit. For
solid spills, gently cover with a damp absorbent pad to avoid raising dust.

Deactivation: Use a freshly prepared solution of sodium hypochlorite (bleach) or a
commercially available deactivating agent for cytotoxic drugs to treat the spill area. Allow for
sufficient contact time as recommended by the deactivating agent's manufacturer.

Cleaning: After deactivation, clean the area with a detergent solution, followed by a rinse with
water.

Waste Disposal: All materials used for spill cleanup must be disposed of as hazardous
cytotoxic waste.[4]

2.3. Disposal Plan

All CE-LAD waste is considered hazardous and must be disposed of according to institutional

and regulatory guidelines for cytotoxic and hazardous chemical waste.

o Waste Segregation: All disposable items that have come into contact with CE-LAD (e.g.,
gloves, gowns, pipette tips, absorbent pads) must be collected in designated, clearly labeled,
leak-proof, and puncture-resistant containers.[9]

e Liquid Waste: Collect all liquid waste containing CE-LAD in a designated, sealed, and
properly labeled hazardous waste container.

¢ Solid Waste: Collect all solid waste in a designated, lined, and sealed hazardous waste

container.
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o Sharps: All sharps contaminated with CE-LAD must be disposed of in a designated sharps
container for cytotoxic waste.

o Final Disposal: All CE-LAD waste must be disposed of through a licensed hazardous waste
disposal service. Do not dispose of CE-LAD down the drain or in the regular trash.[9]

Mandatory Visualization: Emergency Spill Workflow

The following diagram outlines the procedural flow for responding to a CE-LAD spill.
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Workflow for CE-LAD Spill Response

CE-LAD Spill Occurs

Alert Personnel & Evacuate Area

Don Full PPE

Contain Spill
(Liquid or Solid)

Deactivate with Bleach Solution
or Approved Agent

Clean with Detergent & Water

Dispose of all materials as
Cytotoxic Hazardous Waste

Report Incident

Click to download full resolution via product page

Caption: Procedural workflow for responding to a CE-LAD spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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